Cas no 1357740-85-2 (4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one)

4-[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one is a heterocyclic compound featuring a phthalazinone core integrated with oxadiazole and methoxyphenyl substituents. Its structural complexity and functional groups make it a valuable intermediate in medicinal chemistry and materials science. The presence of a bromophenyl moiety enhances its utility in cross-coupling reactions, while the oxadiazole ring contributes to potential biological activity, particularly in drug discovery targeting enzyme inhibition or receptor modulation. The methoxyphenyl group further diversifies its reactivity, enabling applications in advanced synthetic pathways. This compound is suited for research in pharmaceutical development and organic synthesis due to its well-defined structure and versatile reactivity.
4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one structure
1357740-85-2 structure
Product Name:4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one
CAS No:1357740-85-2
MF:C23H15BrN4O3
MW:475.294203996658
CID:5398999
Update Time:2025-06-09

4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)phthalazin-1-one
    • 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one
    • Inchi: 1S/C23H15BrN4O3/c1-30-17-6-4-5-16(13-17)28-23(29)19-8-3-2-7-18(19)20(26-28)22-25-21(27-31-22)14-9-11-15(24)12-10-14/h2-13H,1H3
    • InChI Key: KELXWNPSGBFWJV-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(Br)C=C3)N=2)=NN1C1=CC=CC(OC)=C1

4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one Pricemore >>

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Additional information on 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one

Comprehensive Analysis of 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1357740-85-2)

The compound 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1357740-85-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a 1,2,4-oxadiazole ring and a phthalazin-1-one core, this compound exhibits potential applications in drug discovery and advanced material development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

In recent years, the demand for novel heterocyclic compounds like 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one has surged due to their versatility in medicinal chemistry. The presence of a 4-bromophenyl group and a 3-methoxyphenyl moiety enhances its binding affinity to biological targets, making it a candidate for studying enzyme inhibition and receptor modulation. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek compounds with high specificity and low off-target effects.

The synthesis of CAS No. 1357740-85-2 involves multi-step organic reactions, often starting from readily available precursors like 4-bromobenzonitrile and 3-methoxyphenylhydrazine. Key steps include cyclization to form the 1,2,4-oxadiazole ring and subsequent coupling with the phthalazin-1-one scaffold. Optimizing these synthetic routes is a hot topic in green chemistry, as scientists aim to reduce waste and improve yield using catalytic methods. This resonates with the growing emphasis on sustainable synthesis in the chemical industry.

From a pharmacological perspective, 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one has shown promise in preliminary studies for its potential bioactivity. Its oxadiazole ring is known to mimic peptide bonds, enabling interactions with proteases and kinases. This has led to investigations into its role in cancer therapy and neurodegenerative diseases, areas where users frequently search for "new small molecule inhibitors" or "heterocyclic drug candidates."

In materials science, the compound’s conjugated system and bromine substituent make it a candidate for organic electronics, such as OLEDs or photovoltaic cells. Researchers are exploring its photophysical properties, including absorption and emission spectra, to assess its suitability for optoelectronic applications. This ties into the broader interest in energy-efficient materials and next-generation displays, which dominate search queries in the field.

Quality control and analytical characterization of CAS No. 1357740-85-2 rely on techniques like HPLC, NMR, and mass spectrometry. Ensuring purity is critical for reproducibility in research, a concern frequently highlighted in forums discussing "challenges in synthetic chemistry." Additionally, computational studies, including molecular docking and DFT calculations, are employed to predict its behavior in biological systems, addressing user queries about "in silico drug design tools."

In summary, 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydrophthalazin-1-one represents a compelling case study at the intersection of chemistry and biotechnology. Its multifaceted applications—from drug development to advanced materials—reflect the compound’s adaptability to modern scientific challenges. As interest grows in tailored molecular architectures and functionalized heterocycles, this compound is poised to remain a focal point in cutting-edge research.

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